Cas no 2060058-37-7 (6-amino-2-methylpyrazolo1,5-apyrimidine-3-carboxamide)

• Product Name: 6-amino-2-methylpyrazolo1,5-apyrimidine-3-carboxamide
• CAS No: 2060058-37-7
• MF: C₈H₉N₅O
• MW: 191.189960241318
• MDL: MFCD30476933
• CID: 5222397
• PubChem ID: 125425372
• Update Time: 2025-10-05

6-amino-2-methylpyrazolo1,5-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• Pyrazolo[1,5-a]pyrimidine-3-carboxamide, 6-amino-2-methyl-
• 6-amino-2-methylpyrazolo1,5-apyrimidine-3-carboxamide

• MDL： MFCD30476933
• Inchi： 1S/C8H9N5O/c1-4-6(7(10)14)8-11-2-5(9)3-13(8)12-4/h2-3H,9H2,1H3,(H2,10,14)
• InChI Key： CMEBDMWSMJJOIL-UHFFFAOYSA-N
• SMILES： C12=C(C(N)=O)C(C)=NN1C=C(N)C=N2

Additional information on 6-amino-2-methylpyrazolo1,5-apyrimidine-3-carboxamide

6-Amino-2-Methylpyrazolo[1,5-A]Pyrimidine-3-Carboxamide: A Comprehensive Overview

CAS No. 2060058-37-7, commonly referred to as 6-amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and materials science.

The molecular structure of 6-amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide is characterized by a pyrazolo[1,5-a]pyrimidine ring system, which is a fused bicyclic structure consisting of a pyrazole and a pyrimidine ring. The presence of an amino group at the 6-position and a methyl group at the 2-position introduces steric and electronic effects that influence the compound's reactivity and biological activity.

Recent studies have highlighted the potential of this compound as a building block for constructing bioactive molecules. For instance, researchers have explored its role in the development of kinase inhibitors, which are crucial in targeting various diseases such as cancer and inflammatory disorders. The carboxamide group at the 3-position provides a site for further functionalization, enabling the creation of diverse derivatives with enhanced pharmacokinetic properties.

In terms of synthesis, 6-amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide can be prepared through a variety of routes, including condensation reactions and cyclization processes. One notable approach involves the reaction of an appropriate amino acid derivative with a carbonyl compound under specific conditions to form the pyrazolo[1,5-a]pyrimidine core. The optimization of these synthetic pathways has been a focus of recent research efforts to improve yield and purity.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated selective inhibition against certain protein kinases, which are key players in cellular signaling pathways. This selectivity suggests that it could serve as a lead compound for developing targeted therapies with reduced off-target effects.

In addition to its pharmacological applications, CAS No. 2060058-37-7 has also been investigated for its potential in materials science. Its rigid aromatic structure makes it a candidate for use in organic electronics, where it could contribute to the development of new semiconducting materials or optoelectronic devices.

The ongoing research into 6-amino-2-methylpyrazolo[1,5-a]pyrimidine-3-carboxamide underscores its versatility and importance in contemporary chemical research. As scientists continue to explore its properties and applications, this compound is expected to play an increasingly significant role in advancing both therapeutic interventions and material innovations.